4-Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile
Overview
Description
4-Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile, otherwise known as 4-HMP, is a small organic molecule that has been used in scientific research for a variety of applications. It is a heterocyclic compound containing a pyrimidine ring and a carbonitrile group. 4-HMP is a colorless solid that is insoluble in water, but soluble in many organic solvents. It has been used in a variety of scientific research applications, including as a model for purine nucleosides, as a building block for the synthesis of various compounds, and as a reagent in biochemical and physiological studies.
Scientific Research Applications
Anticancer Activity
“4-Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile” derivatives have been designed as ATP mimicking tyrosine kinase inhibitors of the epidermal growth factor receptor (EGFR). These compounds have shown potential in vitro cytotoxic activities against various human tumor cell lines, indicating their potential use in cancer treatment .
Antioxidant Activity
Similarly, pyrimidine derivatives are known for their antioxidant activity. This property is crucial in protecting cells from oxidative stress, which can lead to chronic diseases .
Antimicrobial Activity
The antimicrobial activity of pyrimidine derivatives makes them candidates for treating bacterial infections. The specific mechanisms by which “4-Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile” exerts this effect would require further research .
Neuroprotection and Anti-inflammatory Activity
Recent studies have explored the neuroprotective and anti-inflammatory activities of triazole-pyrimidine hybrids on human microglia and neuronal cell models. Given the structural relation, “4-Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile” may also contribute to neuroprotection and inflammation reduction .
properties
IUPAC Name |
2-methylsulfanyl-6-oxo-1H-pyrimidine-5-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N3OS/c1-11-6-8-3-4(2-7)5(10)9-6/h3H,1H3,(H,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XTLKENCFQIAAJK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC=C(C(=O)N1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30369475 |
Source
|
| Record name | 4-hydroxy-2-(methylthio)pyrimidine-5-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30369475 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile | |
CAS RN |
89487-99-0 |
Source
|
| Record name | 4-hydroxy-2-(methylthio)pyrimidine-5-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30369475 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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